Cas no 6335-64-4 ((4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline)

• Product Name: (4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
• CAS No: 6335-64-4
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 959897
• PubChem ID: 231573
• Update Time: 2025-04-19

(4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• (4as,8as)-1,4-dipropyl-2,3,4a,5,6,7,8,8a-octahydroquinoxaline
• 6335-64-4
• NSC28008
• NSC-28008

• Inchi： 1S/C14H28N2/c1-3-9-15-11-12-16(10-4-2)14-8-6-5-7-13(14)15/h13-14H,3-12H2,1-2H3/t13-,14-/m0/s1
• InChI Key： QLWLQPCFOSNUKV-KBPBESRZSA-N
• SMILES： N1(CCC)CCN(CCC)[C@H]2CCCC[C@H]12

Computed Properties

• Exact Mass: 224.22544
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48
• LogP: 2.61100